Nyasicol

• Molecular Formula: C17H16O6
• Molecular Weight: 316.30 g/mol
• InChI: InChI=1S/C17H16O6/c18-12-6-4-10(8-15(12)21)2-1-3-14(20)17(23)11-5-7-13(19)16(22)9-11/h4-9,14,17-23H,3H2/t14-,17-/m1/s1
• InChIKey: AJTKBQHYQXHTTQ-RHSMWYFYSA-N

Nyasicol Procurement Overview

Nyasicol (CAS 111518-95-7) is a naturally occurring norlignan, a class of phenylpropanoid-derived compounds structurally characterized by a C6-C5-C6 skeleton rather than the typical lignan C6-C3-C3-C6 framework . It is most frequently encountered as the aglycone core of nyasicoside, a glucosylated derivative isolated from Curculigo capitulata and related species (e.g., Molineria latifolia) . As a discrete chemical entity (MW 316.30 g/mol, C17H16O6), Nyasicol possesses a defined stereochemical configuration ((+)-Nyasicol) and serves as a key biosynthetic precursor to more complex norlignan glucosides [1]. Notably, Nyasicol is not a direct, stand-alone therapeutic agent but rather a foundational scaffold and a specific product of enzymatic hydrolysis, which distinguishes it functionally from its glycosylated analogs.

Reference Standard Norlignan aglycone core for SAR and analytical workflows

Scaffold Feature Free vicinal diol (4R,5R) and two catechol groups enable derivatization

Biosynthetic Role Direct enzymatic hydrolysis product of nyasicoside; precursor to diglucosides

• [1] Galeffi, C.; Multari, G.; Nicoletti, M.; Messana, I. Research on African medicinal plants. XXVII. Interjectin a derivative of nyasicoside from Hypoxis interjecta and Hypoxis multiceps. Tetrahedron 1991, 47 (33), 6717–6724. View Source

Why Nyasicol Cannot Be Substituted by Analogs

In the context of scientific research and procurement, the selection between Nyasicol and its closest in-class relatives—particularly nyasicoside, interjectin, and nyasol—is not a matter of interchangeable potency but of distinct chemical identity and functional role. Nyasicol is the non-glycosylated aglycone, whereas nyasicoside is its β-D-glucopyranoside derivative, fundamentally altering physicochemical properties such as solubility, LogP, and membrane permeability . Furthermore, while interjectin incorporates the Nyasicol core as a diglucoside with an additional p-hydroxy cinnamoyl unit, Nyasicol itself is a defined enzymatic hydrolysis product of these larger glycosides . Therefore, substituting Nyasicol with a glucosylated analog for studies requiring the aglycone form (e.g., specific enzyme assays, precursor biosynthesis, or structure-activity relationship studies focused on the core scaffold) will yield invalid experimental data. The lack of public, head-to-head quantitative bioactivity data between Nyasicol and its glycosides in a common assay system further underscores that functional equivalence cannot be assumed .

Nyasicol (Target)

Analog / Substitute

H‑bond / Polarity

6 HBD, 6 HBA; XLogP ~1.4

Nyasol: 2 HBD, 2 HBA; XLogP ~3.6. Polarity shift may alter assay readouts.

Glucosylation Capacity

Free C‑2 hydroxyl enables enzymatic/chemical glucosylation

Nyasol: no C‑2 OH; cannot serve as nyasicoside or interjectin precursor.

Protecting Group Handle

Vicinal diol forms acetonide reversibly

Nyasicol 1,2‑acetonide: diol masked; conformational and reactivity profile differs.

Nyasicol Comparative Evidence

Hydrogen Bonding and Polarity: Nyasicol vs. Nyasol

Nyasicol is structurally defined as the aglycone of nyasicoside, lacking the β-D-glucopyranosyl moiety attached at the C-1' position . This is not a minor modification but a fundamental chemical difference. While nyasicoside is a glycoside, Nyasicol is the direct enzymatic hydrolysis product generated upon treatment of nyasicoside with β-glucosidase . The molecular formulas (C17H16O6 for Nyasicol vs. C23H26O11 for nyasicoside) and calculated molecular weights (316.30 g/mol vs. 478.45 g/mol) quantify this structural disparity.

H‑Bond & Polarity

Head-to-head

Nyasicol: 6 HBD / 6 HBA / XLogP 1.4
Nyasol: 2 HBD / 2 HBA / XLogP 3.6

Select Nyasicol for H‑bond‑centric binding assays; Nyasol for membrane‑permeability screens.

Computed logP; no experimental partition data available.

Evidence Dimension	Molecular Weight and Glycosylation Status
Target Compound Data	MW 316.30 g/mol; Aglycone (non-glycosylated)
Comparator Or Baseline	Nyasicoside: MW 478.45 g/mol; Glucoside (β-D-glucopyranosyl substituted)
Quantified Difference	Difference of 162.15 g/mol (corresponding to the glucose moiety, minus water)
Conditions	Based on established chemical structures and molecular formula calculations

Why This Matters

Procurement of Nyasicol is essential for experiments requiring the aglycone form, as the presence of a glucose moiety in nyasicoside significantly alters solubility, LogP, and potential interactions with biological targets like β-glucosidase.

Antiarrhythmic Activity of Nyasicoside

Nyasicol possesses a calculated partition coefficient (XLogP3) of 1.4 [1]. This quantitative descriptor provides a baseline for its lipophilicity and expected membrane permeability. While direct comparative XLogP3 data for nyasicoside is not available in the same primary source, the presence of a hydrophilic glucose moiety in the glycoside would substantially lower its LogP value. This difference is critical for predicting passive diffusion and solubility in in vitro assays.

Antiarrhythmic Model

Reported

Nyasicoside showed qualitative activity against ouabain‑induced arrhythmia in guinea pig heart. Nyasicol not directly tested.

Aglycone role remains to be determined; pair procurement needed for deglycosylation SAR.

No quantitative IC₅₀ reported; data to verify in original study.

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.4
Comparator Or Baseline	Nyasicoside: No public XLogP3 value available, but structurally expected to be significantly more hydrophilic (lower LogP) due to the glucose moiety.
Quantified Difference	Quantified difference not available, but the structural inference is strong based on carbohydrate addition principles.
Conditions	In silico calculation (XLogP3 3.0, PubChem release 2019.06.18) [1]

Why This Matters

The lipophilicity value of 1.4 is a quantifiable selection criterion for researchers designing assays requiring a specific range of LogP for solubility or permeability. Using a glycoside analog with an unknown or lower LogP would alter experimental conditions.

• [1] PubChem. Nyasicol (Compound Summary). CID 75492724. View Source

Nyasicol as Precursor to Interjectin

Nyasicol serves as the central norlignan scaffold upon which more complex natural products are built. A clear example is interjectin, which was isolated from Hypoxis interjecta and structurally characterized as a diglucoside of Nyasicol, further conjugated with a p-hydroxy cinnamoyl unit [1]. This demonstrates that Nyasicol is not merely a related analog but the foundational aglycone core that undergoes further enzymatic glycosylation and acylation in planta. Unlike interjectin (MW > 600 g/mol), Nyasicol (MW 316.30 g/mol) represents the minimal core structure.

Interjectin Precursor

Head-to-head

Nyasicol is the confirmed aglycone core of interjectin diglucoside. Nyasol lacks the required C‑2 hydroxyl.

Only Nyasicol enables semi‑synthetic access to interjectin analogs.

Structural correlation by NMR; glucosylation validated enzymatically.

Evidence Dimension	Structural Complexity and Molecular Weight
Target Compound Data	Core norlignan aglycone; MW 316.30 g/mol
Comparator Or Baseline	Interjectin: Diglucoside of Nyasicol with an additional p-hydroxy cinnamoyl unit; MW > 600 g/mol
Quantified Difference	Interjectin has at least double the molecular weight and significantly greater structural complexity, incorporating the Nyasicol scaffold.
Conditions	Structural elucidation via spectral data and correlation to tetramethylnyasicoside [1]

Why This Matters

For studies focused on the core norlignan pharmacophore or its role as a biosynthetic intermediate, Nyasicol is the required starting material. Procuring interjectin or nyasicoside would confound structure-activity relationship (SAR) studies due to the presence of additional, biologically active substituents.

• [1] Galeffi, C.; Multari, G.; Nicoletti, M.; Messana, I. Research on African medicinal plants. XXVII. Interjectin a derivative of nyasicoside from Hypoxis interjecta and Hypoxis multiceps. Tetrahedron 1991, 47 (33), 6717–6724. View Source

Vicinal Diol and Acetonide Protection

Nyasicol ((+)-Nyasicol) is specifically identified as the product of β-glucosidase-catalyzed hydrolysis of a precursor compound . This enzymatic conversion is a defined, quantitative relationship: the glycosidic bond in the precursor is cleaved, yielding Nyasicol and glucose. This contrasts with nyasicoside, which is a substrate for this reaction, not the product. This established pathway underscores Nyasicol's distinct identity as the downstream aglycone.

Acetonide Protection

Head-to-head

Nyasicol vicinal diol forms 1,2‑acetonide under mild acid catalysis. Nyasol and nyasicoside cannot.

Enables orthogonal diol masking for selective catechol or alkyne functionalization.

Class‑level inference from diol protecting group chemistry.

Evidence Dimension	Role in Enzymatic Reaction
Target Compound Data	Product of β-glucosidase hydrolysis
Comparator Or Baseline	Nyasicoside (precursor): Substrate for β-glucosidase hydrolysis
Quantified Difference	Nyasicol is the direct result of a 1:1 molar conversion from the glucoside substrate.
Conditions	In vitro enzymatic assay with β-glucosidase

Why This Matters

Researchers studying β-glucosidase activity, metabolic fate of norlignan glycosides, or requiring the specific aglycone for bioassays must use Nyasicol. Nyasicoside would be an inappropriate substitute as it is the pro-drug or precursor form in this context.

Nyasicol Research Applications

SAR Studies on Norlignan Pharmacophore

Given its defined structure and molecular weight (316.30 g/mol), Nyasicol is a suitable reference standard for identifying and quantifying the aglycone form of norlignans in plant extracts or biological samples following enzymatic hydrolysis. It can be used to calibrate HPLC or LC-MS methods specifically targeting the nyasicol core, as described for similar norlignan analysis [1]. This application is distinct from using nyasicoside as a standard, which would correspond to the glycoside peak. [1]

Interjectin Analog Semi-Synthesis

Nyasicol is the direct product of β-glucosidase action on nyasicoside [1]. Therefore, it can be procured as a reference compound in enzyme assays designed to monitor the hydrolysis of norlignan glucosides. By quantifying the generation of Nyasicol over time, researchers can measure β-glucosidase kinetics. Using the aglycone product as a standard ensures accurate quantification of the enzymatic reaction yield. [1]

Glucose Moiety in Antiarrhythmic Activity

As the non-glycosylated core, Nyasicol represents the minimal scaffold for synthesizing novel norlignan derivatives. Its procurement enables structure-activity relationship (SAR) studies by providing a starting material with four rotatable bonds and six hydrogen bond donors/acceptors [1]. Modifications such as methylation or acetylation can be performed on Nyasicol to explore the impact of substitutions on bioactivity, unencumbered by the large glucose moiety present in nyasicoside . [1]

Application

Selection Property

Validation Focus

Norlignan SAR Studies

Aglycone with free vicinal diol and dual catechol motifs

Compare H‑bonding, polarity, and activity vs. Nyasol and Nyasicoside

Interjectin Semi‑Synthesis

Only norlignan with free C‑2 hydroxyl for diglucoside formation

Confirm glucosylation feasibility and downstream derivatization

Cardiac Arrhythmia Model

Cognate aglycone of antiarrhythmic nyasicoside

Assess deglycosylation impact on ouabain‑challenged heart preparation

Fragment‑Based Screening

MW 316 with multiple H‑bond vectors near rule‑of‑three boundary

Evaluate polar fragment complementarity to target pockets

• [1] PubChem. Nyasicol (Compound Summary). CID 75492724. View Source